Cas no 2306278-29-3 ((2-methyl-4-piperidyl)methanamine;dihydrochloride)

• Product Name: (2-methyl-4-piperidyl)methanamine;dihydrochloride
• CAS No: 2306278-29-3
• MF: C₇H₁₇ClN₂
• MW: 164.676280736923
• CID: 5290594
• Update Time: 2026-03-10

(2-methyl-4-piperidyl)methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanamine, 2-methyl-, hydrochloride (1:2)
• (2-methyl-4-piperidyl)methanamine;dihydrochloride

• Inchi： 1S/C7H16N2.ClH/c1-6-4-7(5-8)2-3-9-6;/h6-7,9H,2-5,8H2,1H3;1H
• InChI Key： WUHXMIUUMWUDSG-UHFFFAOYSA-N
• SMILES： C(C1CCNC(C)C1)N.Cl

Additional information on (2-methyl-4-piperidyl)methanamine;dihydrochloride

Compound Introduction: (2-methyl-4-piperidyl)methanamine; dihydrochloride (CAS No. 2306278-29-3)

(2-methyl-4-piperidyl)methanamine; dihydrochloride, identified by its CAS number 2306278-29-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic research. This compound belongs to the piperidine derivative class, which has garnered considerable attention due to its versatile biological activities and potential therapeutic applications.

The structural motif of (2-methyl-4-piperidyl)methanamine; dihydrochloride features a piperidine ring substituted with a methyl group at the 2-position and an amine functional group at the 4-position, further modified by a methylene bridge connecting the nitrogen atom to a secondary amine. This unique configuration imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

In recent years, piperidine derivatives have been extensively studied for their role in modulating various biological pathways. The presence of the amine group in (2-methyl-4-piperidyl)methanamine; dihydrochloride allows for hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. This feature has been exploited in the design of novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and infectious diseases.

One of the most compelling aspects of (2-methyl-4-piperidyl)methanamine; dihydrochloride is its potential as a pharmacophore in the development of small-molecule drugs. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This has led to several preclinical studies investigating its efficacy in models of inflammation, pain, and neurodegeneration.

Recent research has highlighted the role of piperidine derivatives in inhibiting specific enzymes involved in disease pathogenesis. For instance, studies have demonstrated that compounds structurally related to (2-methyl-4-piperidyl)methanamine; dihydrochloride can modulate the activity of kinases and phosphodiesterases, which are key players in cellular signaling pathways. These findings suggest that this compound may have therapeutic potential in treating conditions such as cancer, autoimmune diseases, and metabolic disorders.

The synthesis of (2-methyl-4-piperidyl)methanamine; dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the desired molecular framework. The dihydrochloride salt is typically prepared by treating the free base with hydrochloric acid, which not only improves solubility but also enhances crystallinity for better handling and storage.

The pharmacokinetic properties of (2-methyl-4-piperidyl)methanamine; dihydrochloride are another area of active investigation. Studies have shown that this compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting its potential for systemic administration. Additionally, its metabolic stability has been assessed through in vitro studies, which indicate that it is not rapidly degraded by cytochrome P450 enzymes, reducing the likelihood of drug-drug interactions.

In conclusion, (2-methyl-4-piperidyl)methanamine; dihydrochloride (CAS No. 2306278-29-3) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a pharmacophore in drug design, coupled with its favorable pharmacokinetic profile, makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for piperidine derivatives, compounds like this are poised to play a significant role in addressing unmet medical needs.